Cas no 10133-02-5 ((2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)
(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- beta-D-galactopyranuronic acid
- beta-D-galacturonic acid
- D-(+)-galacturonic acid
- D-galacturonic acid
- GalA
- galactopyranuronic acid
- galactouronic acid
- (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
- glucuronate
- DB-297148
- DTXCID401324136
- (2S,3S,4S,5R)-3,4,5,6-tetrahydroxytetrahydropyran-2-carboxylic acid
- 528-16-5
- SCHEMBL30411
- Epitope ID:115136
- CHEBI:4178
- D-(+)-glucuronic acid
- D-glucopyranuronate
- bmse000140
- O_FULL_00000000001000_GS_791
- D-GlcA
- glucopyranuronic acid
- D-glucopyranuronicacid
- NSC 165
- 10133-02-5
- D-Glukuronsaeure
- SR-01000639202-1
- 229-486-4
- CHEMBL496672
- Maybridge1_004154
- GLCa
- (2S,3S,4S,5R)-3,4,5,6-tetrakis(oxidanyl)oxane-2-carboxylic acid
- 208-429-7
- 209-401-7
- D-glucuronic acid
- glucuronic acid
- Glucuronsaeure
- CHEBI:24298
- D-glucuronate
- D-Glucuronsaeure
- Glukuronsaeure
- EINECS 208-429-7
- AKOS015955920
- NCGC00496851-01
- DTXCID30196465
- C00191
- EN300-315936
- glucopyranuronate
- HMS553E20
- CHEBI:47952
- NS00080075
- D-Glucopyranuronic acid
- DTXSID50894097
- CCG-49770
-
- MDL: MFCD00064368
- Inchi: 1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2-,3+,4-,6?/m0/s1
- InChI Key: AEMOLEFTQBMNLQ-AQKNRBDQSA-N
- SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)O
Computed Properties
- Exact Mass: 194.04265265Da
- Monoisotopic Mass: 194.04265265Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 127Ų
(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-315936-0.05g |
(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid |
10133-02-5 | 95.0% | 0.05g |
$550.0 | 2025-03-19 |
(2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
Introduction to (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic Acid and Its Significance in Modern Chemistry
CAS No. 10133-02-5 is a unique identifier for a compound that has garnered significant attention in the field of chemical and biomedical research. This compound, known as (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid, belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity. Its chiral center configuration and multiple hydroxyl groups make it a promising candidate for various applications in pharmaceuticals, materials science, and biochemical studies.
The molecular structure of this compound is characterized by a tetrahydroxyoxane core, which is a cyclic ether with four hydroxyl groups attached to a five-membered ring. This specific arrangement imparts unique chemical properties that have been extensively studied for their potential biological activities. The stereochemistry of the molecule, particularly the (2S,3S,4S,5R) configuration, plays a crucial role in determining its interactions with biological targets and its overall efficacy.
In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The ability to control the stereochemistry of molecules at the atomic level allows researchers to fine-tune their biological properties. This compound has been investigated for its potential role in drug design and development due to its ability to mimic natural biomolecules and interact with specific enzymes and receptors.
One of the most exciting areas of research involving this compound is its application in synthetic chemistry. The presence of multiple hydroxyl groups provides numerous opportunities for further functionalization, enabling the creation of more complex molecules with tailored properties. Researchers have been exploring various synthetic pathways to modify this compound and derive new derivatives that could have applications in medicine and industry.
The chemical reactivity of (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid has been thoroughly studied by chemists aiming to develop efficient synthetic methods. The hydroxyl groups can participate in a wide range of reactions, including esterification, etherification, and oxidation processes. These reactions are crucial for constructing more complex molecules and have implications in both academic research and industrial applications.
From a biomedical perspective, this compound has shown promise as a potential therapeutic agent. Its structural similarity to certain natural products suggests that it could interact with biological targets in a manner similar to known bioactive molecules. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties or could be used as precursors for more potent drugs.
The synthesis of enantiomerically pure forms of this compound is challenging but essential for many applications. Chiral resolution techniques and asymmetric synthesis methods have been employed to achieve high enantiomeric purity. These advancements have opened up new possibilities for the development of chiral drugs with improved efficacy and reduced side effects.
In addition to its pharmaceutical potential, this compound has also attracted attention in materials science. The unique structural features of tetrahydroxyoxane derivatives make them interesting candidates for designing novel materials with specific properties. For instance, they could be used to create polymers with enhanced biodegradability or materials with improved thermal stability.
The latest research on this compound has revealed new insights into its reactivity and potential applications. Advances in computational chemistry have allowed researchers to predict the behavior of these molecules at an atomic level with high accuracy. This computational approach has been particularly useful in designing synthetic routes and understanding the mechanisms behind various chemical reactions involving this compound.
The future prospects for research on (2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid are bright. As our understanding of its chemical properties continues to grow,so does the potential for new discoveries. Whether it is through developing novel pharmaceuticals or creating innovative materials,this compound represents an exciting area of study that will continue to push the boundaries of chemical research.
10133-02-5 ((2S,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid) Related Products
- 77-93-0(Triethyl citrate)
- 77-94-1(Tributyl citrate)
- 58-86-6(D(+)-Xylose)
- 87-69-4(L(+)-Tartaric acid)
- 57-50-1(Sucrose, Ultra Pure)
- 77-89-4(Triethyl O-Acetylcitrate)
- 69-79-4((2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-{(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}hexanal)
- 63-42-3(Lactose)
- 87-72-9(L-Arabinose)
- 77-90-7(Tributyl O-Acetylcitrate)